Cas no 2411304-28-2 (1-2-(ethenesulfonyl)ethyl-6-methylpiperidine-3-carboxamide)

• Product Name: 1-2-(ethenesulfonyl)ethyl-6-methylpiperidine-3-carboxamide
• CAS No: 2411304-28-2
• MF: C₁₁H₂₀N₂O₃S
• MW: 260.353101730347
• CID: 6001084
• PubChem ID: 165766736
• Update Time: 2025-07-16

1-2-(ethenesulfonyl)ethyl-6-methylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-2-(ethenesulfonyl)ethyl-6-methylpiperidine-3-carboxamide
• 2411304-28-2
• Z3023937604
• EN300-26575904
• 1-[2-(ethenesulfonyl)ethyl]-6-methylpiperidine-3-carboxamide

• Inchi： 1S/C11H20N2O3S/c1-3-17(15,16)7-6-13-8-10(11(12)14)5-4-9(13)2/h3,9-10H,1,4-8H2,2H3,(H2,12,14)
• InChI Key： JXVINPZOYFPAJN-UHFFFAOYSA-N
• SMILES： S(C=C)(CCN1CC(C(N)=O)CCC1C)(=O)=O

Computed Properties

• Exact Mass: 260.11946368g/mol
• Monoisotopic Mass: 260.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 88.8Ų

Additional information on 1-2-(ethenesulfonyl)ethyl-6-methylpiperidine-3-carboxamide

Professional Introduction to Compound with CAS No. 2411304-28-2 and Product Name: 1-2-(ethenesulfonyl)ethyl-6-methylpiperidine-3-carboxamide

The compound with the CAS number 2411304-28-2 and the product name 1-2-(ethenesulfonyl)ethyl-6-methylpiperidine-3-carboxamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology. The molecular structure of this compound incorporates a piperidine ring substituted with an ethenesulfonyl group and a methyl group, which collectively contribute to its distinct chemical properties and biological activities.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly those featuring piperidine derivatives. Piperidine-based scaffolds are widely recognized for their versatility in medicinal chemistry, often serving as key components in the design of bioactive molecules. The presence of the ethenesulfonyl group in this compound introduces a sulfonyl moiety that is known to enhance binding affinity and metabolic stability, making it an attractive feature for pharmaceutical applications. This structural motif has been extensively studied for its role in modulating enzyme activity and receptor interactions.

One of the most compelling aspects of 1-2-(ethenesulfonyl)ethyl-6-methylpiperidine-3-carboxamide is its potential as a lead compound in the development of therapeutic agents. The combination of the methylpiperidine core and the sulfonyl-substituted ethyl chain creates a molecular entity that is well-suited for further derivatization and optimization. Researchers have leveraged similar structural motifs in the past to develop compounds with significant pharmacological effects, including those targeting neurological disorders, inflammatory conditions, and infectious diseases.

Recent advancements in computational chemistry have enabled more efficient screening and design of such compounds. Molecular modeling studies have suggested that the ethenesulfonyl group can interact favorably with specific amino acid residues in protein targets, potentially leading to high-affinity binding. This insight has guided the synthesis of analogs aimed at improving selectivity and reducing off-target effects. The methylpiperidine ring, on the other hand, is known to contribute to solubility and bioavailability, which are critical factors in drug development.

The synthesis of 1-2-(ethenesulfonyl)ethyl-6-methylpiperidine-3-carboxamide involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the piperidine core, followed by functionalization with the ethenesulfonyl group and subsequent carboxylation at the 3-position. Advances in catalytic processes have allowed for more efficient and environmentally friendly synthetic routes, reducing waste and improving yields. These developments align with broader trends in green chemistry, emphasizing sustainability in pharmaceutical manufacturing.

In vitro studies have begun to elucidate the biological profile of this compound. Initial assays suggest that it exhibits moderate activity against certain enzymes and receptors, making it a promising candidate for further investigation. The sulfonyl group appears to play a crucial role in modulating binding interactions, while the piperidine moiety contributes to overall stability. Further research is needed to fully characterize its pharmacokinetic properties and potential therapeutic applications.

The integration of machine learning techniques into drug discovery has accelerated the process of identifying promising candidates like 1-2-(ethenesulfonyl)ethyl-6-methylpiperidine-3-carboxamide. Predictive models can assess molecular properties such as solubility, permeability, and toxicity based on structural features alone. These predictions guide experimental design, allowing researchers to focus on compounds with higher likelihoods of success. Such interdisciplinary approaches are reshaping how new drugs are discovered and developed.

Future directions for research on this compound include exploring its interactions with biological targets at a deeper level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy can provide detailed insights into how it binds to proteins or nucleic acids. Additionally, pharmacokinetic studies will be essential to understand its absorption, distribution, metabolism, excretion (ADME) profile. These studies will inform decisions about dosing regimens and potential side effects.

The broader significance of compounds like 1-2-(ethenesulfonyl)ethyl-6-methylpiperidine-3-carboxamide lies in their contribution to expanding the chemical toolbox available for drug discovery. By demonstrating novel structural features and biological activities, they challenge existing paradigms and inspire new strategies for therapeutic intervention. As research continues, it is likely that more derivatives will be synthesized and tested, further refining our understanding of their potential applications.

In conclusion,1-2-(ethenesulfonyl)ethyl-6-methylpiperidine-3-carboxamide represents a compelling example of how structural innovation can drive progress in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for further development, while preliminary studies hint at its biological potential. As methodologies for drug discovery continue to evolve—emphasizing efficiency, sustainability, and interdisciplinary collaboration—compounds like this will play an increasingly important role in addressing unmet medical needs.